Cas no 1881044-08-1 (2-({2-methyl(prop-2-yn-1-yl)aminoethyl}amino)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-({2-methyl(prop-2-yn-1-yl)aminoethyl}amino)-1,3-thiazole-5-carboxylic acid
• CAS No: 1881044-08-1
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 6438850
• PubChem ID: 165506555
• Update Time: 2024-01-11

2-({2-methyl(prop-2-yn-1-yl)aminoethyl}amino)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-methyl(prop-2-yn-1-yl)aminoethyl}amino)-1,3-thiazole-5-carboxylic acid
• EN300-1449952
• 2-({2-[methyl(prop-2-yn-1-yl)amino]ethyl}amino)-1,3-thiazole-5-carboxylic acid
• 1881044-08-1

• Inchi： 1S/C10H13N3O2S/c1-3-5-13(2)6-4-11-10-12-7-8(16-10)9(14)15/h1,7H,4-6H2,2H3,(H,11,12)(H,14,15)
• InChI Key： ZUQWWNYUGMNJMN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NCCN(C)CC#C

Computed Properties

• Exact Mass: 239.07284784g/mol
• Monoisotopic Mass: 239.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives